Cas no 2228235-19-4 (methyl 5-(3-amino-1-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(3-amino-1-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228235-19-4
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6041380
• PubChem ID: 165709706
• Update Time: 2025-06-08

methyl 5-(3-amino-1-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-amino-1-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1728056
• 2228235-19-4

• Inchi： 1S/C10H16N2O3/c1-12-7(9(13)5-6-11)3-4-8(12)10(14)15-2/h3-4,9,13H,5-6,11H2,1-2H3
• InChI Key： YNRFNOPZPYCFEQ-UHFFFAOYSA-N
• SMILES： OC(CCN)C1=CC=C(C(=O)OC)N1C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 5-(3-amino-1-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 5-(3-amino-1-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate: A Comprehensive Overview

The compound with CAS No. 2228235-19-4, commonly referred to as methyl 5-(3-amino-1-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with amino and hydroxy functionalities, making it a versatile building block for various applications.

Methyl 5-(3-amino-1-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate exhibits remarkable chemical stability and reactivity due to its functional groups. The pyrrole ring serves as a conjugated system, enhancing the compound's electronic properties. The presence of the amino group (-NH₂) and hydroxyl group (-OH) introduces additional reactivity, enabling this compound to participate in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and polymerizations. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials such as conductive polymers and bioactive molecules.

One of the most promising applications of methyl 5-(3-amino-1-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate lies in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive compounds with anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies published in *Nature Communications* (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammation pathways. This finding underscores its potential as a lead molecule for developing novel therapeutic agents.

In the realm of agrochemicals, methyl 5-(3-amino-1-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate has shown promise as a precursor for synthesizing plant growth regulators and pesticides. Its ability to modulate plant hormone signaling pathways makes it an attractive candidate for enhancing crop yields and resistance to environmental stressors. A study conducted by researchers at the University of California (UC Davis) revealed that certain derivatives of this compound significantly improved the drought tolerance of staple crops like rice and wheat.

The synthesis of methyl 5-(3-amino-1-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrole ring followed by functionalization with amino and hydroxyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

From an environmental standpoint, methyl 5-(3-amino-1-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate demonstrates low toxicity to aquatic organisms under standard laboratory conditions. However, further research is needed to assess its long-term ecological impact and biodegradability. Regulatory agencies such as the U.S. Environmental Protection Agency (EPA) have emphasized the importance of conducting comprehensive risk assessments for compounds like this to ensure their safe use in commercial applications.

In conclusion, methyl 5-(3-amino-1-hydroxypropyl)-1-methyl-1H-pyrrole-2-carboxylate stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application development, position it as a key player in advancing modern science and technology.